Cas no 339276-92-5 (1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol)
1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-CHLOROBENZYL)SULFONYL]-2-(4-METHYLPHENYL)-2-PROPANOL
- 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol
-
1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C153840-25mg |
1-[(2-Chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C153840-50mg |
1-[(2-Chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | 50mg |
$ 380.00 | 2022-06-06 | ||
| Key Organics Ltd | 4K-339S-1MG |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 4K-339S-5MG |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 4K-339S-10MG |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 4K-339S-0.5G |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 4K-339S-1G |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 4K-339S-5G |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 4K-339S-10G |
1-[(2-chlorobenzyl)sulfonyl]-2-(4-methylphenyl)-2-propanol |
339276-92-5 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00871612-1g |
1-[(2-Chlorophenyl)methanesulfonyl]-2-(4-methylphenyl)propan-2-ol |
339276-92-5 | 90% | 1g |
¥4193.0 | 2023-04-07 |
1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol
Professional Introduction to Compound with CAS No. 339276-92-5 and Product Name: 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol
The compound identified by the CAS number 339276-92-5 and the product name 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a sulfonyl group and a chlorobenzyl moiety, make it an intriguing candidate for further investigation in various biological assays.
Recent studies have highlighted the importance of sulfonyl-containing compounds in the development of novel therapeutic agents. Sulfonyl groups are known for their ability to enhance binding affinity and selectivity, making them valuable in the design of drugs targeting enzymes and receptors. The 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol structure combines this favorable feature with a 4-methylphenyl substituent, which can influence the electronic properties and metabolic stability of the molecule. This combination has led to its exploration in several pharmacological contexts.
In particular, the sulfonyl group in this compound has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and metabolic disorders. Research has demonstrated that sulfonyl derivatives can interact with specific targets such as proteases and kinases, thereby affecting signaling cascades that are critical in disease pathogenesis. The chlorobenzyl part of the molecule may contribute to its solubility and bioavailability, enhancing its pharmacokinetic profile.
One of the most promising applications of 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol is in the field of central nervous system (CNS) drug development. Studies have shown that structurally related compounds can cross the blood-brain barrier, making them suitable for treating neurological disorders. The presence of both sulfonyl and chlorobenzyl groups suggests that this compound may exhibit properties conducive to CNS penetration, although further research is needed to confirm these hypotheses.
The 4-methylphenyl substituent is another key feature that warrants attention. This aromatic ring can participate in π-stacking interactions with biological targets, which can improve binding affinity. Additionally, the methyl group at position 4 enhances the lipophilicity of the molecule, potentially improving its membrane permeability. These characteristics make 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol a versatile scaffold for designing drugs with enhanced pharmacological properties.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like this one. Molecular docking studies have been employed to evaluate how 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol interacts with various biological targets. These simulations have provided insights into possible binding modes and affinities, guiding experimental validation efforts. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from hypothesis generation to lead optimization.
In vitro assays have also been conducted to assess the biological activity of this compound. Preliminary results suggest that it may possess inhibitory effects on certain enzymes relevant to inflammation and pain pathways. For instance, its interaction with COX-2 (cyclooxygenase-2) has been explored, as this enzyme is a key target in nonsteroidal anti-inflammatory drug (NSAID) development. While further studies are required to elucidate its exact mechanism of action, these initial findings are encouraging for potential therapeutic applications.
The synthesis of 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol involves multi-step organic reactions that highlight the synthetic ingenuity required in medicinal chemistry. The introduction of both functional groups—sulfonyl and chlorobenzyl, along with the aromatic ring—requires careful consideration of reaction conditions and protecting group strategies. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, reducing both cost and environmental impact.
From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Good Manufacturing Practices (GMP) are adhered to during production, and comprehensive toxicological studies are conducted to assess potential side effects. The combination of structural complexity and biological activity necessitates thorough characterization at every stage of development.
The future directions for research on 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol include exploring its derivatives for improved pharmacological profiles. By modifying substituents or altering functional groups, scientists aim to enhance potency, selectivity, and metabolic stability. Additionally, investigating its interactions with other biological targets may uncover new therapeutic possibilities beyond its initial scope.
In conclusion, 1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol (CAS No. 339276-92-5) represents a promising candidate for further pharmaceutical development. Its unique structural features—particularly the presence of a sulfonyl group, a chlorobenzyl moiety, and a 4-methylphenyl substituent—make it an attractive scaffold for designing novel therapeutic agents. Ongoing research aims to fully elucidate its biological activity and potential clinical applications, positioning it as a valuable asset in ongoing drug discovery efforts.
339276-92-5 (1-(2-Chlorobenzyl)sulfonyl-2-(4-methylphenyl)-2-propanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)